Cas no 2567489-74-9 ((3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride)

• Product Name: (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride
• CAS No: 2567489-74-9
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 6563306
• PubChem ID: 155820306
• Update Time: 2025-09-23

(3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27694392
• 2567489-74-9
• (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride
• (3R,5S)-5-(tert-butoxy)piperidin-3-ol hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-9(2,3)12-8-4-7(11)5-10-6-8;/h7-8,10-11H,4-6H2,1-3H3;1H/t7-,8+;/m1./s1
• InChI Key： ICUGCDZXUNIPSL-WLYNEOFISA-N
• SMILES： Cl.O(C(C)(C)C)[C@@H]1CNC[C@@H](C1)O

Computed Properties

• Exact Mass: 209.1182566g/mol
• Monoisotopic Mass: 209.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride

Comprehensive Overview of (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride (CAS No. 2567489-74-9)

The compound (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride (CAS No. 2567489-74-9) is a chiral piperidine derivative with significant potential in pharmaceutical research and development. Its unique structural features, including the tert-butoxy group and the hydrochloride salt form, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating central nervous system (CNS) targets and its applicability in drug discovery programs.

One of the key reasons for the growing attention toward (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride is its stereochemical purity. The (3R,5S) configuration ensures high enantiomeric excess, which is critical for achieving desired pharmacological effects. This aligns with the current trend in the pharmaceutical industry, where chiral synthesis and stereoselective reactions are hot topics. Scientists are actively exploring ways to optimize the synthesis of such compounds to reduce costs and improve yields, addressing common search queries like "efficient synthesis of chiral piperidines" or "stereoselective piperidine derivatives."

Another area of interest is the compound's potential application in neurological disorders. With the rise in global focus on mental health and neurodegenerative diseases, researchers are investigating (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride as a precursor for drugs targeting GABA receptors or dopamine pathways. This connects to frequently searched terms such as "piperidine-based CNS drugs" and "new treatments for Parkinson's disease." The hydrochloride salt form enhances solubility, a property highly valued in formulation development.

From a synthetic chemistry perspective, the tert-butoxy group in (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride offers stability and versatility. It serves as a protecting group in multi-step syntheses, a topic often queried as "protecting groups for piperidine derivatives." Additionally, the compound's physicochemical properties, such as its melting point and solubility profile, are frequently analyzed to ensure compatibility with drug delivery systems. These aspects are crucial for pharmaceutical chemists, as evidenced by search trends like "piperidine solubility in aqueous solutions."

Quality control and analytical characterization are also critical for (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride. Techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and structure, addressing common industry questions such as "HPLC methods for chiral piperidines" or "NMR analysis of hydrochloride salts." The compound's CAS No. 2567489-74-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory submissions.

In conclusion, (3R,5S)-5-[(2-Methylpropan-2-yl)oxy]piperidin-3-ol;hydrochloride represents a promising candidate for advanced medicinal chemistry applications. Its stereochemistry, functional groups, and salt form contribute to its relevance in modern drug discovery. As the demand for chiral building blocks and CNS-active compounds grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare today.